Cas no 76674-31-2 (2-(3,5-Dimethylphenoxy)-2-methylpropanoic acid)

• Product Name: 2-(3,5-Dimethylphenoxy)-2-methylpropanoic acid
• CAS No: 76674-31-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1075263
• PubChem ID: 19619684
• Update Time: 2025-04-20

2-(3,5-Dimethylphenoxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylphenoxy)-2-methylpropanoic acid
• VS-14238
• MFCD03422274
• SCHEMBL659617
• 76674-31-2
• 2-(3,5-dimethylphenoxy)-2-methylpropionic acid
• 2-(3,5-dimethylphenoxy)-2-methylpropanoicacid
• SXWGTMNDGSAUON-UHFFFAOYSA-N
• AKOS000308674
• 2-(3,5-Dimethyl-phenoxy)-2-methyl-propionic acid
• CS-0322474
• BBL037528
• DB-191524
• STK502380
• ALBB-000893

• MDL： MFCD03422274
• Inchi： 1S/C12H16O3/c1-8-5-9(2)7-10(6-8)15-12(3,4)11(13)14/h5-7H,1-4H3,(H,13,14)
• InChI Key： SXWGTMNDGSAUON-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 333.4±27.0 °C at 760 mmHg
• Flash Point: 124.6±17.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3,5-Dimethylphenoxy)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)